2-{[3-(3-methoxybenzyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}-N-[3-(methylsulfanyl)phenyl]acetamide

• IUPAC Name: 2-[3-[(3-methoxyphenyl)methyl]-4-oxothieno[3,2-d]pyrimidin-2-yl]sulfanyl-N-(3-methylsulfanylphenyl)acetamide
• InChI: InChI=1S/C23H21N3O3S3/c1-29-17-7-3-5-15(11-17)13-26-22(28)21-19(9-10-31-21)25-23(26)32-14-20(27)24-16-6-4-8-18(12-16)30-2/h3-12H,13-14H2,1-2H3,(H,24,27)
• InChI Key: DSIMREYKKUVOOV-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)CN2C(=O)C3=C(C=CS3)N=C2SCC(=O)NC4=CC(=CC=C4)SC
• Molecular Formula: C23H21N3O3S3
• Molecular Weight: 483.6 g/mol

Description

The compound contains several functional groups including a thieno[3,2-d]pyrimidin-2-yl sulfanyl group, a 3-methoxybenzyl group, and a 3-(methylsulfanyl)phenyl group. These groups are likely to contribute to the compound’s reactivity and properties.

Molecular Structure Analysis

The thieno[3,2-d]pyrimidin-2-yl ring system is a fused ring system containing a thiophene ring (a five-membered ring with one sulfur atom) and a pyrimidine ring (a six-membered ring with two nitrogen atoms). This type of structure is common in many biologically active compounds.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the electron-rich sulfur atom in the thiophene ring, the nitrogen atoms in the pyrimidine ring, and the methoxy and methylsulfanyl groups. These groups could potentially undergo a variety of chemical reactions, including electrophilic aromatic substitution and nucleophilic substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of the heterocyclic ring and the various functional groups could impact properties such as solubility, melting point, and reactivity.

Scientific Research Applications

Antitumor Activity of Thieno[3,2-d]pyrimidine Derivatives

A study by Hafez and El-Gazzar (2017) details the synthesis and evaluation of antitumor activity of new 4-substituted thieno[3,2-d]pyrimidine and thienotriazolopyrimidine derivatives. These compounds displayed potent anticancer activity comparable to doxorubicin against human cancer cell lines, including breast adenocarcinoma, cervical carcinoma, and colonic carcinoma. This suggests that compounds with similar structural characteristics could have significant therapeutic potential in cancer treatment (Hafez & El-Gazzar, 2017).

Cytotoxic Activity of Pyrimidine Derivatives

Al-Sanea et al. (2020) focused on the design, synthesis, and in vitro cytotoxic activity of certain 2-[3-phenyl-4-(pyrimidin-4-yl)-1H-pyrazol1-yl]acetamide derivatives. One compound showed appreciable cancer cell growth inhibition against a broad spectrum of cancer cell lines, indicating the potential for pyrimidine derivatives in anticancer strategies (Al-Sanea et al., 2020).

Dual Inhibitors of Thymidylate Synthase and Dihydrofolate Reductase

Gangjee et al. (2008) synthesized classical and nonclassical 2-amino-4-oxo-5-arylthio-substituted-6-methylthieno[2,3-d]pyrimidine antifolates as potential dual inhibitors of thymidylate synthase and dihydrofolate reductase. The most potent compound demonstrated significant inhibitory activity, showcasing the potential of thieno[2,3-d]pyrimidine derivatives in the development of new therapeutic agents (Gangjee et al., 2008).

Future Directions

Future research on this compound could involve studying its synthesis, reactivity, and potential biological activity. It could also be interesting to explore the properties of related compounds with different substituents on the thieno[3,2-d]pyrimidin-2-yl ring.